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Compound of Interest

Compound Name: AF 568 alkyne

Cat. No.: B12373746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and applications of AF
568 alkyne, a fluorescent probe widely used in biological research. AF 568 alkyne's bright and
photostable orange fluorescence makes it an invaluable tool for the visualization and tracking
of biomolecules in complex biological systems. This document outlines its physicochemical
properties, solubility characteristics, and detailed protocols for its use in copper-catalyzed click
chemistry (CUAAC).

Core Properties of AF 568 Alkyne

AF 568 alkyne is a derivative of the Alexa Fluor 568 dye, featuring a terminal alkyne group that
enables its covalent attachment to azide-modified biomolecules. Its fluorescence is bright,
highly photostable, and largely insensitive to pH variations between 4 and 10, making it
suitable for a wide range of biological imaging applications.[1][2][3]

Physicochemical and Spectroscopic Data

The key properties of AF 568 alkyne are summarized in the table below for easy reference.
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Property Value

Molecular Weight ~808 g/mol
Appearance Violet powder
Excitation Maximum (Aex) 572 nm[1]

Emission Maximum (Aem) 598 nm[1]

Molar Extinction Coefficient (g) ~94,238 cm~tM~1[2]
Fluorescence Quantum Yield (®) 0.912[2]

Store at -20°C in the dark, desiccated. Can be
Storage Conditions transported at room temperature for up to 3
weeks.[1][2]

Solubility of AF 568 Alkyne

AF 568 alkyne exhibits good solubility in both dimethyl sulfoxide (DMSO) and water.[4] While
specific quantitative solubility limits (e.g., in mg/mL) are not readily available in published
literature, practical experience and vendor recommendations suggest that stock solutions can
be prepared at concentrations suitable for most labeling experiments.

Recommended Stock

Solvent Solubility .
Concentration

DMSO Good 1-10 mM

Water Good 1-10 mM

It is standard practice to prepare a concentrated stock solution in an anhydrous organic solvent
like DMSO and then dilute it into the aqueous reaction buffer for labeling experiments.

Experimental Protocols

The primary application of AF 568 alkyne is its use in copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a highly efficient and specific bioorthogonal reaction. This allows for the
precise labeling of azide-containing proteins, nucleic acids, lipids, and other biomolecules.
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Preparation of AF 568 Alkyne Stock Solution

A crucial first step in any labeling experiment is the correct preparation of the fluorescent probe
stock solution.
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Stock Solution Preparation

( )
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Biomolecule Labeling Workflow

( )
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Cell Lysate Labeling Workflow
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Logical Workflow for Pathway Visualization

@etabolic incorporation of an azide-modified precursor into a target biomolecule within a signaling pathwag

[Cell lysis or fixation/permeabilization]

[Click chemistry reaction with AF 568 AIkyne]

Gluorescence microscopy or flow cytometry to visualize the labeled biomolecule)

Gnalysis of the biomolecule's role in the signaling pathway (e.g., changes in localization, abundancea

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [AF 568 Alkyne: An In-Depth Technical Guide to
Solubility and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373746#af-568-alkyne-solubility-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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